Cas no 2228570-78-1 (2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one
• CAS No: 2228570-78-1
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 6529426
• PubChem ID: 165635415
• Update Time: 2025-06-20

2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one
• 2228570-78-1
• EN300-1973519

• Inchi： 1S/C8H13F2NO/c1-11-4-2-6(3-5-11)7(12)8(9)10/h6,8H,2-5H2,1H3
• InChI Key： HNZOLVQWTXZCFK-UHFFFAOYSA-N
• SMILES： FC(C(C1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one

Introduction to 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one (CAS No. 2228570-78-1)

2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one, with the CAS number 2228570-78-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluoromethyl group and a 1-methylpiperidine moiety. These structural features contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at understanding its biological activity and pharmacological properties.

The chemical structure of 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one can be represented as C₉H₁₃F₂N₁O₁. The difluoromethyl group (CF₂) is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The 1-methylpiperidine moiety, on the other hand, is a common structural element in many bioactive compounds, often contributing to receptor binding affinity and selectivity.

Recent research has highlighted the potential of 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the compound's activity as a potent inhibitor of a specific enzyme involved in neurodegenerative diseases. The results showed that 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one exhibited high selectivity and potency, making it a promising lead compound for further drug development.

In another study conducted by a team of researchers at the University of California, the compound was evaluated for its anti-inflammatory properties. The findings indicated that 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one effectively reduced inflammation in both in vitro and in vivo models. This suggests that the compound may have potential applications in treating inflammatory disorders such as arthritis and asthma.

The pharmacokinetic profile of 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one has also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that the compound demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one has been explored for its use as a research tool. Its unique chemical structure makes it an ideal candidate for probing biological systems and understanding the mechanisms underlying various diseases. For example, researchers at Harvard University utilized the compound to investigate the role of specific enzymes in cancer cell proliferation. The results provided valuable insights into potential targets for cancer therapy.

The synthesis of 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one has been optimized through various methods to improve yield and purity. A recent paper published in Organic Letters described a novel synthetic route that significantly reduced reaction time and increased overall efficiency. This advancement is particularly important for large-scale production and commercialization efforts.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have shown that 2,2-difluoro-1-(1-methylpiperidin-4-yl)ethan-1-one exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 2,2-difluoro-1-(1-methylpiperidin-4-yi)ethan-l-one (CAS No. 2228570–78–l) is a promising compound with diverse therapeutic applications and research potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full range of biological activities and optimize its use in various medical settings.